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Compound of Interest

Compound Name: Sodium glycocholate hydrate

Cat. No.: B1343300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,

physicochemical properties, and synthesis of sodium glycocholate hydrate. It is intended for

professionals in research and drug development who utilize this bile salt for its emulsifying and

drug delivery-enhancing properties.

Chemical Structure and Properties
Sodium glycocholate is a conjugated bile salt formed from the amino acid glycine and cholic

acid.[1] In its hydrated form, water molecules are incorporated into the crystal structure. It is an

anionic biological detergent used to solubilize fats for absorption.[1][2]

The structure consists of a rigid steroidal backbone (cholic acid) and a flexible side chain where

glycine is attached via an amide linkage. This amphipathic nature, with both hydrophobic (the

steroid nucleus) and hydrophilic (the hydroxyl groups and the glycine conjugate) regions, is

responsible for its ability to form micelles and act as a detergent.[1][3]

1.1. Chemical Identifiers

IUPAC Name: sodium;2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-

trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-

cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetate;hydrate[4]
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Synonyms: Glycocholic acid sodium salt hydrate, N-Cholylglycine sodium salt hydrate[1][5]

CAS Number: 338950-81-5[5]

Molecular Formula: C₂₆H₄₄NNaO₇ (for the hydrate)[4] or C₂₆H₄₂NNaO₆ · xH₂O[1][6]

1.2. Physicochemical Properties

The following table summarizes the key physicochemical properties of sodium glycocholate

and its hydrated form.

Property Value Reference(s)

Molecular Weight (Hydrate) 505.6 g/mol [4]

Molecular Weight (Anhydrous) 487.6 g/mol [2][7]

Melting Point 210-215 °C (sublimates) [1][5]

Critical Micelle Concentration

(CMC)
13 mM (at 20-25°C) [1]

Solubility

Slightly soluble in Water,

DMSO, and Ethanol (may

require sonication)

[3][5]

Appearance White to off-white solid/powder [3][5]

Synthesis of Sodium Glycocholate
The chemical synthesis of sodium glycocholate involves the formation of a stable amide bond

between the carboxyl group of cholic acid and the amino group of glycine.[8] This typically

requires the activation of the carboxylic acid to facilitate nucleophilic attack by the amine. The

final step is the formation of the sodium salt.

2.1. Common Synthesis Methodologies

Several methods are employed for the synthesis of glycocholic acid and its subsequent

conversion to the sodium salt:
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Condensation Agents Method: This method utilizes condensing agents to activate the

carboxyl group of the bile acid, which then reacts with glycine or a glycine ester to form the

amide bond.[9]

Mixed Anhydride Method: Cholic acid is reacted with a reagent like ethyl chloroformate or

isobutyl chloroformate to form a highly reactive mixed anhydride intermediate. This

intermediate then readily reacts with a glycine ester. The resulting product is hydrolyzed with

a base to yield sodium glycocholate. This method is noted for its high raw material utilization

rate.[9]

One-Pot Method: This approach simplifies the procedure by combining reactants in a single

vessel. For instance, a condensing agent can be used to directly couple the bile acid and a

glycine ester, followed by hydrolysis in a sodium hydroxide solution to yield the final product

with high efficiency.[9]

2.2. Experimental Protocol: Mixed Anhydride Method

The following protocol is a representative example of the mixed anhydride method for

synthesizing glycocholic acid, which can then be converted to the sodium salt.[9][10]

Materials:

Cholic Acid

Glycine ethyl ester hydrochloride

Pivaloyl chloride (or other chloroformate)

Tetrahydrofuran (THF)

Sodium hydroxide (NaOH) solution

Hydrochloric acid (HCl)

Procedure:

Activation of Cholic Acid: Dissolve cholic acid in an appropriate solvent such as

tetrahydrofuran (THF).
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Formation of Mixed Anhydride: Cool the solution and add pivaloyl chloride to form the mixed

anhydride intermediate.

Amide Bond Formation: In a separate vessel, prepare a solution of glycine ethyl ester. Add

this solution to the mixed anhydride reaction mixture. Allow the reaction to proceed until

completion.

Hydrolysis: Add a solution of sodium hydroxide (e.g., 1.3% v/v) to the reaction mixture and

maintain the temperature (e.g., at 30°C) to hydrolyze the ethyl ester.[10]

Precipitation: Once the hydrolysis is complete, acidify the solution to a pH below 2 using

concentrated HCl to precipitate the glycocholic acid.[10]

Isolation and Purification: Filter the suspension to collect the solid product. Wash the solid

with water and an organic solvent like acetone.

Drying: Dry the purified glycocholic acid in a vacuum oven.

Salt Formation: To obtain the sodium salt, dissolve the purified glycocholic acid in a suitable

solvent (e.g., ethanol) and add a stoichiometric amount of aqueous sodium hydroxide. The

final product, sodium glycocholate, can be isolated by evaporating the solvent.[8]

Visualized Synthesis Workflow
The following diagram illustrates the key steps in a typical chemical synthesis of sodium

glycocholate.
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Caption: Chemical synthesis workflow for Sodium Glycocholate Hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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